Cas no 1131615-02-5 (Methyl 3-bromo-4-(methylamino)benzoate)

• Product Name: Methyl 3-bromo-4-(methylamino)benzoate
• CAS No: 1131615-02-5
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD11110863
• CID: 1005843
• PubChem ID: 44828990
• Update Time: 2025-05-25

Methyl 3-bromo-4-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(methylamino)benzoate
• AK133863
• CTK8E2194
• FT-0653808
• KB-145582
• methyl 3-bromanyl-4-(methylamino)benzoate
• SBB068106
• EN300-7407713
• Methyl 3-bromo-4-(methylamino) benzoate
• AKOS015850944
• methyl3-bromo-4-(methylamino)benzoate
• CS-0366047
• DB-060461
• A802944
• AB11664
• MFCD11110863
• DTXSID80661077
• 1131615-02-5

• MDL： MFCD11110863
• Inchi： 1S/C9H10BrNO2/c1-11-8-4-3-6(5-7(8)10)9(12)13-2/h3-5,11H,1-2H3
• InChI Key： NHAHWTQXZAIUHA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1NC

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-bromo-4-(methylamino)benzoate

Methyl 3-bromo-4-(methylamino)benzoate: A Comprehensive Overview

Methyl 3-bromo-4-(methylamino)benzoate, also known by its CAS number 1131615-02-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoate group substituted with a bromine atom at the 3-position and a methylamino group at the 4-position. The methyl ester group further enhances its chemical properties, making it a versatile molecule with potential applications in drug design and material science.

The synthesis of Methyl 3-bromo-4-(methylamino)benzoate involves a series of well-established organic reactions. Typically, the starting material is bromobenzene, which undergoes nucleophilic substitution to introduce the methylamino group. Subsequent esterification reactions yield the final product. The precise control of reaction conditions, such as temperature and pH, is crucial to ensure high purity and yield. Recent advancements in catalytic methods have further optimized the synthesis process, reducing production costs and environmental impact.

One of the most promising applications of this compound lies in its potential as a precursor in drug development. The bromine atom at the 3-position serves as an excellent leaving group, enabling further functionalization through substitution reactions. This property makes it highly valuable in medicinal chemistry for designing bioactive molecules targeting various diseases. For instance, studies have shown that derivatives of Methyl 3-bromo-4-(methylamino)benzoate exhibit potent anti-inflammatory and antioxidant activities, suggesting their potential use in treating chronic inflammatory disorders.

In addition to its pharmacological applications, Methyl 3-bromo-4-(methylamino)benzoate has shown promise in materials science. Its aromatic structure and functional groups make it an ideal candidate for use in organic electronics. Recent research has explored its application as a component in organic light-emitting diodes (OLEDs), where it contributes to enhanced charge transport properties. The compound's ability to form stable thin films under mild conditions further enhances its suitability for such applications.

The stability and reactivity of Methyl 3-bromo-4-(methylamino)benzoate have been extensively studied under various conditions. Thermal analysis reveals that the compound exhibits good thermal stability up to 200°C, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophilic aromatic substitution has been optimized through computational modeling, providing insights into reaction mechanisms and selectivity.

From an environmental perspective, the biodegradability of Methyl 3-bromo-4-(methylamino)benzoate has been evaluated under simulated environmental conditions. Results indicate that the compound undergoes moderate biodegradation, with microbial activity playing a significant role in its breakdown. This information is crucial for assessing its environmental impact and ensuring sustainable practices during production and disposal.

In conclusion, Methyl 3-bromo-4-(methylamino)benzoate (CAS No. 1131615-02-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern research and development. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.